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Compound of Interest

Compound Name: Tetramisole Hydrochloride

Cat. No.: B1683107

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tetramisole hydrochloride is a synthetic imidazothiazole derivative widely
utilized in biomedical research. It is a racemic mixture of dextro- and levo-isomers[1]. The levo-
isomer, levamisole, is responsible for most of its biological activity. Tetramisole is primarily
known for two distinct functions: as a potent inhibitor of most alkaline phosphatase (AP)
isoenzymes (liver, bone, kidney, spleen) and as an anthelmintic agent used in veterinary
medicine[2][3][4]. In research, it is frequently used to reduce background AP activity in assays
like Western blots and in situ hybridization[5]. Its anthelmintic action is achieved by acting as a
nicotinic acetylcholine receptor agonist, causing paralysis in nematodes[3][6][7].

Given its sensitivity to pH and temperature, preparing a stable and reliable stock solution is
critical for obtaining reproducible experimental results. This document provides a detailed
protocol for the preparation, storage, and application of tetramisole hydrochloride solutions.

Chemical and Physical Properties

Proper handling and storage begin with understanding the compound's properties. The key
characteristics of tetramisole hydrochloride are summarized below.
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Property Value References
Molecular Formula C11H12N2S-HCI [2]

Molecular Weight 240.75 g/mol [2][3]

CAS Number 5086-74-8 [2][3]
Appearance White to off-white crystalline e

powder
Melting Point 266-267 °C [2]
Solubility (Water) 41-200 mg/mL. Highly soluble. [2][8]

Soluble in Methanol; Slightly
Solubility (Other) soluble in Ethanol; Insoluble in [2]
Acetone.

N Stable for up to 8 years when
Powder Stability
stored at room temperature.

Solution pH 40-55 [3]

Mechanism of Action

Tetramisole hydrochloride has a dual mechanism of action depending on the biological
context. It acts as a specific enzyme inhibitor and a receptor agonist.
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Anthelmintic Action
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Assay Protocol
2. Calculate Volume

1. Prepare Reagents
(Buffer, pNPP, Enzyme)

1. Weigh Powder 2. Pipette into Microplate:

- Buffer
- Tetramisole (or water for control)

3. Add Solvent & Dissolve
(Vortex/Sonicate)
3. Add AP Enzyme

4. Sterile Filter (0.22 pm)
4. Pre-incubate (5 min)

5. Add pNPP Substrate
to Start Reaction

5. Aliquot into Tubes

6. Measure Absorbance (405 nm)
Over Time

6. Store Appropriately

7. Analyze Data

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solution-of-tetramisole-hydrochloride-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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